Cas no 1418117-90-4 (2-(Aminomethyl)-5-nitrothiophene Hydrochloride)

• Product Name: 2-(Aminomethyl)-5-nitrothiophene Hydrochloride
• CAS No: 1418117-90-4
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD23381111
• CID: 1057335
• PubChem ID: 74890014
• Update Time: 2025-11-02

2-(Aminomethyl)-5-nitrothiophene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-nitrothiophene Hydrochloride
• 1-(5-Nitro-2-thienyl)methanamine hydrochloride (1:1)
• 2-(AMINOMETHYL)-5-NITROTHIOPHENE HCL
• C5H6N2O2S.HCl
• 5247AJ
• 2-(Aminomethyl)-5-nitrothiophenehcl
• TRA0062909
• SY022669
• 2-(Aminomethyl)-5-nitrothiopheneHydrochloride
• (5-nitrothiophen-2-yl)methanamine;hydrochloride
• A885385
• 1-(5-NITROTHIOPHEN-2-YL)METHANAMINE HYDROCHLORIDE
• CS-0446025
• 1418117-90-4
• AKOS025404354
• 2-Thiophenemethanamine, 5-nitro-, hydrochloride (1:1)
• AS-32132
• DB-239031
• MFCD23381111
• (5-NITROTHIOPHEN-2-YL)METHANAMINE HYDROCHLORIDE

• MDL： MFCD23381111
• Inchi： 1S/C5H6N2O2S.ClH/c6-3-4-1-2-5(10-4)7(8)9;/h1-2H,3,6H2;1H
• InChI Key： YYXXJIRIYPXWFC-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC=C1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.9916763g/mol
• Monoisotopic Mass: 193.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100

Additional information on 2-(Aminomethyl)-5-nitrothiophene Hydrochloride

Comprehensive Overview of 2-(Aminomethyl)-5-nitrothiophene Hydrochloride (CAS No. 1418117-90-4)

2-(Aminomethyl)-5-nitrothiophene Hydrochloride (CAS No. 1418117-90-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the aminomethyl and nitrothiophene moieties, make it a valuable intermediate for developing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently asked questions and trending topics in the field.

The compound's molecular formula, C₅H₇N₂O₂S·HCl, highlights its potential for diverse chemical modifications. Researchers often explore its reactivity in heterocyclic chemistry, particularly in designing thiophene-based derivatives, which are pivotal in drug discovery. Recent studies emphasize its role in synthesizing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic candidates.

In the context of green chemistry, 2-(Aminomethyl)-5-nitrothiophene Hydrochloride has garnered attention for its compatibility with sustainable synthesis protocols. Laboratories increasingly prioritize eco-friendly solvents and catalytic processes to minimize environmental impact, and this compound's stability under mild conditions supports such initiatives. Its solubility in polar solvents like water and ethanol further enhances its practicality in high-throughput screening.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of CAS No. 1418117-90-4. Quality control is critical, especially when the compound serves as a pharmaceutical intermediate. Regulatory guidelines, including ICH Q7 and GMP standards, often govern its production to ensure consistency for end-users in academia and industry.

Emerging trends in AI-driven drug design have also spotlighted nitrothiophene scaffolds as promising candidates for virtual screening. Computational models predict their interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico methods underscores the compound's relevance in precision medicine.

Storage and handling recommendations for 2-(Aminomethyl)-5-nitrothiophene Hydrochloride typically include protection from moisture and light, with temperatures maintained below 25°C. These precautions preserve its stability, ensuring optimal performance in downstream applications. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to facilitate informed usage.

In summary, CAS No. 1418117-90-4 exemplifies the intersection of innovation and utility in chemical research. Its versatility in medicinal chemistry, adherence to sustainable practices, and compatibility with cutting-edge technologies position it as a compound of enduring significance. Future explorations may further unlock its potential in addressing unmet medical needs and advancing synthetic methodologies.